Retracted Article: Cell orientation, proliferation, and differentiation on poly(l-lactide) spherulites
RSC Advances Pub Date: 2016-06-01 DOI: 10.1039/C6RA07524J
Abstract
The ringless spherulites of poly(L-lactide) (PLLA), fabricated via isothermal crystallization at temperatures of 100 °C and 140 °C (PLLA100 and PLLA140, respectively), were used to evaluate the effect of spherulites on MC3T3-E1 cell functions, including adhesion, proliferation, and differentiation. The atomic force microscopy (AFM) images indicated that PLLA100 presented a ridge width of 50–100 μm and a ride depth of 50–100 nm, whereas the values of PLLA140 were 25–50 μm and 100–350 nm, respectively. The cytoskeleton and nuclear alignment were observed on PLLA140, while no alignment was found on PLLA100. More interestingly, MC3T3-E1 cell proliferation and differentiation were also promoted significantly on PLLA140 compared with PLLA100. Our results, undoubtedly, provide a fundamental understanding regarding the effects of polymer spherulites on cell functions.
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Journal Name：RSC Advances
Research Products
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CAS no.: 112076-61-6
